Cas no 869946-58-7 (2-(2-Nitrophenoxy)butanoic acid)

2-(2-Nitrophenoxy)butanoic acid structure
869946-58-7 structure
Product Name:2-(2-Nitrophenoxy)butanoic acid
CAS No:869946-58-7
MF:C10H11NO5
MW:225.198043107986
MDL:MFCD03422254
CID:3030854
PubChem ID:18796218
Update Time:2025-08-05

2-(2-Nitrophenoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-硝基苯氧基)丁酸
    • 2-(2-nitrophenoxy)butanoic acid
    • 2-(2-nitrophenoxy)butanoicacid
    • BBL037524
    • STK502375
    • AKOS000308668
    • MFCD03422254
    • ALBB-000873
    • H21168
    • CS-0205964
    • SCHEMBL7508888
    • VS-14234
    • 869946-58-7
    • 2-(2-Nitrophenoxy)butanoic acid
    • MDL: MFCD03422254
    • Inchi: 1S/C10H11NO5/c1-2-8(10(12)13)16-9-6-4-3-5-7(9)11(14)15/h3-6,8H,2H2,1H3,(H,12,13)
    • InChI Key: BZJNECLYYSXWTC-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1[N+](=O)[O-])C(C(=O)O)CC

Computed Properties

  • Exact Mass: 225.06372245Da
  • Monoisotopic Mass: 225.06372245Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 92.4

2-(2-Nitrophenoxy)butanoic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-(2-Nitrophenoxy)butanoic acid Pricemore >>

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